2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C19H13ClFN3OS/c20-13-7-5-12(6-8-13)17-10-24-14(11-26-19(24)23-17)9-18(25)22-16-4-2-1-3-15(16)21/h1-8,10-11H,9H2,(H,22,25)
• InChI Key: QSZJMXXRLSIFRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl)F
• Molecular Formula: C19H13ClFN3OS
• Molecular Weight: 385.8 g/mol
• CAS No.: 897457-95-3

Description

2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H13ClFN3OS and its molecular weight is 385.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

This compound is part of a series designed and synthesized for their cytotoxicity against human cancer cell lines. One study highlighted its potential as an inhibitor against MDA-MB-231 cell lines, showing significant selectivity and potential as a therapeutic agent in cancer treatment. This compound, with a specific focus on its ability to inhibit VEGFR2, demonstrated higher inhibition compared to certain benchmarks, suggesting its utility in oncological research and potential therapeutic applications (Ding et al., 2012).

Mechanism of Action

Target of Action

The primary target of this compound is the Constitutive Androstane Receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and other xenobiotic responses .

Mode of Action

The compound acts as an agonist for the CAR . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound binds to the CAR, activating it . This activation leads to the translocation of CAR to the nucleus and the subsequent expression of the CYP2B6 gene .

Biochemical Pathways

The activation of CAR leads to the expression of the CYP2B6 gene . The CYP2B6 enzyme, encoded by this gene, is part of the cytochrome P450 superfamily of enzymes. These enzymes catalyze many reactions involved in drug metabolism and synthesis of cholesterol, steroids, and other lipids.

Result of Action

The activation of CAR and the subsequent expression of the CYP2B6 gene can have various molecular and cellular effects. For instance, it can lead to the metabolism of certain drugs, affecting their efficacy and toxicity . .

Biochemical Analysis

Biochemical Properties

It is known that the compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve both covalent and non-covalent bonds .

Cellular Effects

The effects of 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-fluorophenyl)acetamide on cells are diverse. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been reported to display broad-spectrum antiproliferative activity against various cancer cell lines .

Molecular Mechanism

The molecular mechanism of action of 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-fluorophenyl)acetamide is complex. It is believed to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .